Cas no 956518-76-6 (1-(methoxymethyl)cyclohexylmethanol)

• Product Name: 1-(methoxymethyl)cyclohexylmethanol
• CAS No: 956518-76-6
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 2133363
• PubChem ID: 53788279
• Update Time: 2025-11-01

1-(methoxymethyl)cyclohexylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(methoxymethyl)Cyclohexanemethanol
• [1-(methoxymethyl)cyclohexyl]methanol
• (1-Methoxymethylcyclohexyl)methanol
• FAABVQIBIYGNJV-UHFFFAOYSA-N
• 1-(methoxymethyl)cyclohexylmethanol

• Inchi： 1S/C9H18O2/c1-11-8-9(7-10)5-3-2-4-6-9/h10H,2-8H2,1H3
• InChI Key： FAABVQIBIYGNJV-UHFFFAOYSA-N
• SMILES： O(C)CC1(CO)CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 106
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(methoxymethyl)cyclohexylmethanol

Comprehensive Overview of 1-(Methoxymethyl)cyclohexylmethanol (CAS No. 956518-76-6): Properties, Applications, and Industry Insights

1-(Methoxymethyl)cyclohexylmethanol (CAS No. 956518-76-6) is a specialized organic compound gaining attention in pharmaceutical and fine chemical industries due to its unique structural features. This cyclohexane derivative, characterized by a methoxymethyl and a hydroxymethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula C₉H₁₈O₂ and moderate polarity make it soluble in common organic solvents, facilitating its use in multi-step reactions.

Recent studies highlight the compound's role in asymmetric synthesis, particularly in constructing chiral building blocks for bioactive molecules. The cyclohexyl backbone provides rigidity, while the methoxymethyl group enhances solubility—a combination increasingly sought after in drug discovery programs. Researchers are exploring its potential in creating novel polymer modifiers, where its dual functionality allows for controlled cross-linking reactions without compromising thermal stability.

From an industrial perspective, 956518-76-6 has emerged as a green chemistry candidate due to its biodegradability profile. Manufacturers are optimizing catalytic hydrogenation processes to produce it from renewable feedstocks, aligning with global sustainability trends. Analytical techniques like GC-MS and HPLC confirm its high purity (>98%), meeting stringent requirements for electronic-grade chemicals used in semiconductor manufacturing.

The compound's structure-activity relationship (SAR) is being investigated for flavor and fragrance applications. Its oxygenated cyclohexane structure mimics natural terpenoids, making it valuable for sustainable aroma chemicals. Regulatory agencies have approved derivatives of 1-(methoxymethyl)cyclohexylmethanol for use in cosmetic formulations, particularly in long-lasting fragrance systems where controlled release is essential.

In material science, researchers utilize the compound's hydrogen bonding capacity to develop self-healing polymers. The hydroxyl group participates in dynamic covalent bonding, while the methoxy moiety prevents crystallization—a balance crucial for flexible electronics applications. Patent analyses reveal growing interest in its incorporation into UV-curable resins, where it acts as both reactive diluent and adhesion promoter.

Quality control protocols for CAS 956518-76-6 emphasize residual solvent analysis and isomeric purity verification. Advanced separation methods like supercritical fluid chromatography (SFC) achieve baseline resolution of stereoisomers, addressing the pharmaceutical industry's need for enantiomerically pure intermediates. Stability studies demonstrate excellent shelf life when stored under nitrogen atmosphere at controlled temperatures.

Emerging applications include its use as a ligand modifier in homogeneous catalysis systems. The compound's ability to fine-tune metal coordination spheres enhances selectivity in C-H activation reactions—a hot topic in organic methodology development. Computational chemistry models predict favorable interactions with transition metals, suggesting untapped potential in energy storage materials.

From a market perspective, demand for 1-(methoxymethyl)cyclohexylmethanol correlates with growth in high-performance materials sectors. Suppliers are developing continuous flow synthesis methods to improve scalability, responding to industry needs for process intensification. Technical datasheets now include comprehensive safety-by-design parameters, reflecting evolving industrial hygiene standards.

Environmental fate studies indicate that 956518-76-6 undergoes aerobic biodegradation within 28 days under OECD test conditions. This environmental profile supports its selection over traditional petrochemical-derived intermediates in eco-friendly formulations. Life cycle assessments demonstrate reduced carbon footprint compared to analogous compounds with benzene rings.

The scientific community continues exploring structure-property relationships of this molecule through quantitative structure-activity relationship (QSAR) modeling. Such studies inform the design of next-generation specialty chemicals with optimized performance characteristics. With ongoing research into its supramolecular chemistry applications, 1-(methoxymethyl)cyclohexylmethanol remains at the forefront of molecular innovation across multiple disciplines.